![molecular formula C11H12N2O B1394959 6-(Cyclobutylmethoxy)nicotinonitrile CAS No. 1235441-52-7](/img/structure/B1394959.png)
6-(Cyclobutylmethoxy)nicotinonitrile
Overview
Description
Scientific Research Applications
Synthesis and Biological Activity
Synthesis and Antiprotozoal Activity : A study by Ismail et al. (2003) explored the synthesis of compounds related to 6-(Cyclobutylmethoxy)nicotinonitrile, examining their activity against Trypanosoma and Plasmodium falciparum. This research is significant in the development of treatments for protozoal diseases.
Facile Synthesis of Arylated Nicotinonitriles : The work of Iwai et al. (2022) provides insights into the efficient synthesis of multiply arylated nicotinonitriles, including this compound. This method offers a pathway for developing biologically active molecules.
Corrosion Inhibition
- Corrosion Inhibitors for Mild Steel : Research by Singh et al. (2016) indicates that certain nicotinonitriles effectively inhibit corrosion in mild steel. This suggests a potential application for this compound in corrosion inhibition.
Photophysical Studies
- Luminescent Nicotinonitrile Derivatives : A study by Ahipa et al. (2014) discusses the synthesis and photophysical properties of nicotinonitrile derivatives, suggesting potential applications in light-emitting materials.
Anticancer Applications
- Antiproliferative Activity of Synthesized Compounds : The work of El‐sayed et al. (2021) explores nicotinonitrile derivatives as antineoplastic agents, showing significant potential for cancer treatment.
Synthesis and Antioxidant Evaluation
- Antioxidant Nicotinonitriles : A study by Gouda et al. (2016) indicates the synthesis of nicotinonitriles with potential antioxidant properties.
Other Applications
- Synthesis of Deuterium-Labelled Derivatives : Ismail & Boykin (2004) discuss the synthesis of deuterium-labelled nicotinonitriles, which could be important in the study of drug metabolism and pharmacokinetics.
- Corrosion Inhibition in Steel : Research by Ansari et al. (2015) explores nicotinonitriles as corrosion inhibitors, an application that might include this compound.
- Use in Dye-Sensitized Solar Cells : A study by Hemavathi et al. (2019) on the application of nicotinonitriles in solar cells reveals potential uses in renewable energy technologies.
Properties
IUPAC Name |
6-(cyclobutylmethoxy)pyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c12-6-10-4-5-11(13-7-10)14-8-9-2-1-3-9/h4-5,7,9H,1-3,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XREXJZKCFRQBBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)COC2=NC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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